![molecular formula C8H6N4O2 B6158970 2-(1H-1,2,3-triazol-1-yl)pyridine-3-carboxylic acid CAS No. 1369494-31-4](/img/no-structure.png)
2-(1H-1,2,3-triazol-1-yl)pyridine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom . The 1,2,3-triazole is a class of azole heterocycles that consists of a 5-membered ring of two carbon atoms and three nitrogen atoms .
Molecular Structure Analysis
The molecular structure of similar compounds often involves a planar ring structure due to the conjugation of p-orbitals across the ring . The presence of nitrogen in the ring can also result in interesting electronic properties .Chemical Reactions Analysis
Again, while specific reactions involving “2-(1H-1,2,3-triazol-1-yl)pyridine-3-carboxylic acid” are not available, similar compounds often participate in reactions like nucleophilic substitution, electrophilic substitution, and cycloaddition .Physical And Chemical Properties Analysis
The physical and chemical properties of such compounds can vary widely. For example, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents .Mechanism of Action
The mechanism of action of such compounds can vary widely depending on their structure and the presence of functional groups. Some similar compounds are known to have biological activity, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1H-1,2,3-triazol-1-yl)pyridine-3-carboxylic acid involves the use of a copper-catalyzed azide-alkyne cycloaddition reaction (CuAAC) to form the triazole ring, followed by carboxylation of the pyridine ring.", "Starting Materials": [ "2-bromo-3-pyridinecarboxylic acid", "sodium azide", "copper sulfate", "sodium ascorbate", "propargyl alcohol", "dimethylformamide", "water", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: Synthesis of 2-(prop-2-yn-1-yloxy)pyridine-3-carboxylic acid by reacting 2-bromo-3-pyridinecarboxylic acid with propargyl alcohol in the presence of sodium hydroxide and water.", "Step 2: Formation of the triazole ring by reacting 2-(prop-2-yn-1-yloxy)pyridine-3-carboxylic acid with sodium azide in the presence of copper sulfate and sodium ascorbate in dimethylformamide.", "Step 3: Carboxylation of the pyridine ring by treating the intermediate with hydrochloric acid and sodium hydroxide to form 2-(1H-1,2,3-triazol-1-yl)pyridine-3-carboxylic acid." ] } | |
CAS RN |
1369494-31-4 |
Molecular Formula |
C8H6N4O2 |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.